Cas no 864939-12-8 (3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide)

• Product Name: 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide
• CAS No: 864939-12-8
• MF: C₂₁H₁₃N₃O₃S₂
• MW: 419.47622179985
• CID: 6195117
• PubChem ID: 4527009
• Update Time: 2025-06-29

3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide
• 3-[[5-(1,3-benzothiazol-2-yl)thiophene-2-carbonyl]amino]-1-benzofuran-2-carboxamide
• 864939-12-8
• 3-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)benzofuran-2-carboxamide
• F1301-0512
• AKOS024605106
• AB00685880-01
• 3-[5-(1,3-benzothiazol-2-yl)thiophene-2-amido]-1-benzofuran-2-carboxamide

• Inchi： 1S/C21H13N3O3S2/c22-19(25)18-17(11-5-1-3-7-13(11)27-18)24-20(26)15-9-10-16(28-15)21-23-12-6-2-4-8-14(12)29-21/h1-10H,(H2,22,25)(H,24,26)
• InChI Key： KNMZMLSQWXQQPF-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(NC1=C(C(N)=O)OC2C=CC=CC1=2)=O)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 419.03983363g/mol
• Monoisotopic Mass: 419.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide

Introduction to 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide (CAS No. 864939-12-8) and Its Emerging Applications in Chemical Biology

The compound 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide (CAS No. 864939-12-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a benzo-furan core linked to a thiophene-thiazole moiety through an amide functional group, has garnered significant attention in recent years due to its potential biological activities and structural versatility. The systematic nomenclature underscores its sophisticated chemical architecture, which includes multiple aromatic rings and functional groups that contribute to its unique reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanistic pathways of this compound with unprecedented precision. The benzothiazole and thiophene units are well-documented scaffolds in medicinal chemistry, known for their ability to modulate various biological processes. Specifically, the presence of the amido-benzofuran moiety suggests potential applications in enzyme inhibition and receptor binding studies. Preliminary computational studies indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising candidate for further pharmacological investigation.

The 1,3-benzothiazol-2-yl substituent further enhances the compound's pharmacological profile by introducing a nitrogen-rich heterocycle that is frequently associated with bioactivity. This moiety has been extensively studied in the context of antimicrobial, anti-inflammatory, and anticancer agents. In particular, derivatives of benzothiazole have shown remarkable efficacy in disrupting protein-protein interactions and modulating signaling pathways involved in disease progression. The structural flexibility of 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide allows for modifications that could optimize its solubility, bioavailability, and target specificity.

Experimental validation of these hypotheses has been ongoing in several academic institutions and pharmaceutical companies. Researchers are employing high-throughput screening (HTS) techniques to identify novel derivatives with enhanced potency and selectivity. The thiophene component of the molecule is particularly noteworthy, as thiophene-based compounds have demonstrated utility in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. The amide linkage between the thiophene-thiazole unit and the benzofuran ring introduces additional conformational freedom, which could be exploited to fine-tune pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential role in developing next-generation therapeutics targeting complex diseases. For instance, studies suggest that modifications to the 3-position of the benzofuran ring could enhance binding to specific therapeutic targets while minimizing off-target effects. Similarly, variations at the 5-position of the thiophene-thiazole scaffold may improve metabolic stability and reduce clearance rates. These findings align with broader trends in drug discovery, where structural optimization is guided by both experimental data and predictive modeling.

The synthesis of 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide presents unique challenges due to its multi-ring structure and sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the benzothiazole-thiophene core. Additionally, protecting group strategies have enabled precise control over reactivity at multiple sites within the molecule.

In conclusion, 3-5-(1,3-benzothiazol-2-yl)thiophene-2-amido-1-benzofuran-2-carboxamide (CAS No. 864939-12-8) exemplifies how interdisciplinary approaches can lead to innovative chemical biology solutions. Its complex architecture offers numerous opportunities for therapeutic development, while its well-characterized functional groups provide a solid foundation for further exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.